
4-Chloro-3-methoxyaniline molecular structure
and weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Chloro-3-methoxyaniline

Cat. No.: B081333 Get Quote

An In-Depth Technical Guide to 4-Chloro-3-methoxyaniline: Structure, Synthesis, and

Applications

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-Chloro-3-methoxyaniline (CAS

No. 13726-14-2), a critical chemical intermediate in the pharmaceutical and fine chemical

industries. Designed for researchers, medicinal chemists, and process development scientists,

this document delves into the molecule's core characteristics, provides a validated synthetic

protocol with mechanistic insights, and explores its chemical reactivity and applications,

particularly in drug discovery.

Core Molecular Structure and Physicochemical
Properties
4-Chloro-3-methoxyaniline is a substituted aniline, an aromatic compound featuring a

benzene ring functionalized with an amino (-NH₂), a chloro (-Cl), and a methoxy (-OCH₃)

group.[1][2] The relative positioning of these groups (amino at C1, methoxy at C3, and chloro at

C4) dictates its electronic properties and reactivity, making it a versatile building block. The

electron-donating nature of the amino and methoxy groups, combined with the electron-

withdrawing and steric influence of the chloro group, creates a unique substrate for electrophilic

aromatic substitution and reactions involving the amino moiety.
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Its role as a precursor is significant, notably in the synthesis of targeted therapeutics such as

Raf kinase inhibitors, which are crucial in oncology research.[2][3]

Data Summary: Key Identifiers and Properties

Parameter Value Source(s)

IUPAC Name 4-chloro-3-methoxyaniline [1][4]

CAS Number 13726-14-2 [5][6][7]

Molecular Formula C₇H₈ClNO [1][5][7][8][9]

Molecular Weight 157.60 g/mol [1][5][7][8]

Synonyms
4-Chloro-m-anisidine, 5-

Amino-2-chloroanisole
[5][10][11]

Appearance
White to amber or brown

crystalline powder
[4]

Melting Point 77-82 °C [4][10][11][12]

Validated Multi-Step Synthesis Protocol
The synthesis of 4-Chloro-3-methoxyaniline is typically achieved through a multi-step

pathway starting from a commercially available substituted nitroaniline. The following protocol,

adapted from established chemical literature, provides a reliable route to the target molecule.[2]

It is a self-validating system where the successful isolation and characterization of each

intermediate confirms the efficacy of the preceding step.

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8309783.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/sourcing-4-chloro-3-methoxyaniline-key-intermediate-chemical-innovation-bm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3-methoxyaniline
https://www.thermofisher.com/order/catalog/product/H28331.14
https://www.scbt.com/p/4-chloro-3-methoxyaniline-13726-14-2
https://www.molbase.com/cas/13726-14-2.html
https://www.fishersci.ca/shop/products/4-chloro-3-methoxyaniline-tci-america-2/p-7125160
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3-methoxyaniline
https://www.scbt.com/p/4-chloro-3-methoxyaniline-13726-14-2
https://www.fishersci.ca/shop/products/4-chloro-3-methoxyaniline-tci-america-2/p-7125160
https://www.fishersci.ca/shop/products/4-chloro-3-methoxyaniline-98-thermo-scientific-1/p-7030386
https://www.chemwhat.com/4-chloro-3-methoxyaniline-cas-13726-14-2/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3-methoxyaniline
https://www.scbt.com/p/4-chloro-3-methoxyaniline-13726-14-2
https://www.fishersci.ca/shop/products/4-chloro-3-methoxyaniline-tci-america-2/p-7125160
https://www.fishersci.ca/shop/products/4-chloro-3-methoxyaniline-98-thermo-scientific-1/p-7030386
https://www.scbt.com/p/4-chloro-3-methoxyaniline-13726-14-2
https://www.tcichemicals.com/IN/en/p/C1774
https://www.tcichemicals.com/OP/en/p/C1774
https://www.thermofisher.com/order/catalog/product/H28331.14
https://www.thermofisher.com/order/catalog/product/H28331.14
https://www.tcichemicals.com/IN/en/p/C1774
https://www.tcichemicals.com/OP/en/p/C1774
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8309783.aspx
https://www.benchchem.com/product/b081333?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8309783.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Diazotization & Hydrolysis

Step 2: Williamson Ether Synthesis (Methylation)

Step 3: Nitro Group Reduction

5-Nitro-2-chloroaniline

Diazonium Salt Intermediate

NaNO₂, H₂SO₄

2-Chloro-5-nitrophenol

H₂O, Heat (110°C)

2-Chloro-5-nitrophenol

2-Chloro-5-nitroanisole

CH₃I, K₂CO₃

Acetonitrile

2-Chloro-5-nitroanisole

4-Chloro-3-methoxyaniline

SnCl₂, HCl
Methanol
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4-Chloro-3-methoxyaniline

Diazonium Salt

NaNO₂, HCl
0-5 °C

Azo Dye Product

Coupling Reaction

Electron-Rich
Coupling Partner

(e.g., N,N-dimethylaniline)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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